Cas no 1006336-87-3 (3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride)

3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride structure
1006336-87-3 structure
Product Name:3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride
CAS No:1006336-87-3
MF:C8H13ClN2O2S
MW:236.719019651413
MDL:MFCD08556275
CID:3060266
PubChem ID:19614703
Update Time:2025-04-21

3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride
    • BBL040803
    • CS-0240988
    • AKOS000313589
    • 3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonylchloride
    • 1006336-87-3
    • 3,5-dimethyl-1-propyl-pyrazole-4-sulfonyl chloride
    • STK351082
    • EN300-230857
    • 3,5-dimethyl-1-propylpyrazole-4-sulfonyl chloride
    • MDL: MFCD08556275
    • Inchi: 1S/C8H13ClN2O2S/c1-4-5-11-7(3)8(6(2)10-11)14(9,12)13/h4-5H2,1-3H3
    • InChI Key: UAUIOCANAGEGSF-UHFFFAOYSA-N
    • SMILES: ClS(C1C(C)=NN(CCC)C=1C)(=O)=O

Computed Properties

  • Exact Mass: 236.0386265Da
  • Monoisotopic Mass: 236.0386265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 60.3Ų

3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>

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